Cas no 1807090-99-8 (3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1807090-99-8
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5000726
• Update Time: 2025-08-05

3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-3-7(17(10,15)16)8(6(5)4-14)9(11,12)13/h2-3H,1H3
• InChI Key： PXRVHONRLBGFJQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=C(C#N)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl chloride

3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride (CAS No: 1807090-99-8)

The compound 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride, identified by the CAS number 1807090-99-8, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzenesulfonyl group with cyano, methyl, and trifluoromethyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride consists of a benzene ring substituted with three distinct groups: a cyano group (-CN) at the 3-position, a methyl group (-CH₃) at the 4-position, and a trifluoromethyl group (-CF₃) at the 2-position. The sulfonyl chloride group (-SO₂Cl) attached to the benzene ring further enhances its reactivity and versatility in chemical reactions. This combination of functional groups makes the compound highly suitable for use in nucleophilic aromatic substitution reactions, which are widely employed in organic synthesis.

Recent studies have highlighted the potential of 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride as a key intermediate in the development of novel pharmaceutical agents. The cyano group is known to exhibit strong electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioactivity. Additionally, the trifluoromethyl group contributes to increased lipophilicity and stability, making it an attractive candidate for drug design.

In terms of synthesis, 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride is typically prepared through a multi-step process involving electrophilic aromatic substitution and subsequent functionalization. The introduction of the sulfonyl chloride group is often achieved via sulfonation followed by chlorination, ensuring high purity and reactivity for downstream applications.

The compound has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of functional groups allows for tailored properties such as improved thermal stability, enhanced mechanical strength, and resistance to environmental degradation. Recent research has explored its use in creating high-performance polymer blends for aerospace and automotive industries.

In conclusion, 3-Cyano-4-methyl-2-(trifluoromethyl)benzenesulfonyl Chloride (CAS No: 1807090-99-8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its distinctive molecular structure and reactivity make it an essential building block in modern organic synthesis, driving innovation in pharmaceuticals, materials science, and beyond.